2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 2-chloro-4-(4-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9ClN2O/c1-8-5-13-14(6-8)10-3-2-9(7-15)11(12)4-10/h2-7H,1H3
• InChI Key: MZCHASXHBPQFLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=CC(=C(C=C2)C=O)Cl

Description

2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a substituted benzaldehyde derivative featuring a chloro group at the 2-position and a 4-methylpyrazole moiety at the 4-position of the aromatic ring. The aldehyde group serves as a reactive site for nucleophilic additions (e.g., imine formation), while the chloro and pyrazole substituents modulate electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde typically involves the reaction of 2-chlorobenzaldehyde with 4-methyl-1H-pyrazole. One common method is the Suzuki-Miyaura coupling reaction, which employs palladium catalysts and boron reagents under mild conditions . This reaction is known for its efficiency in forming carbon-carbon bonds, making it a popular choice for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki-Miyaura coupling reactions, utilizing automated reactors and continuous flow systems to enhance efficiency and yield. The use of high-purity reagents and optimized reaction conditions ensures the consistent production of 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde on an industrial scale .

Chemical Reactions Analysis

Chemical Reactions Involving 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

This compound can undergo various chemical reactions typical for aldehydes and heterocycles:

Substitution Reactions

The chloro group on the benzaldehyde can be substituted by nucleophiles such as:

• Amines

• Thiols

These reactions generally proceed via nucleophilic aromatic substitution mechanisms, where the electron-withdrawing nature of the chloro group facilitates the attack by nucleophiles.

Oxidation Reactions

The aldehyde functional group can be oxidized to a carboxylic acid using agents like:

• Potassium permanganate

• Chromium trioxide

These oxidations are crucial for synthesizing more complex derivatives or for modifying the biological activity of the compound.

Reduction Reactions

Conversely, the aldehyde can be reduced to an alcohol using reducing agents such as:

• Sodium borohydride

• Lithium aluminum hydride

This reduction is useful for generating alcohol derivatives that may exhibit different biological activities .

Table 2: Biological Activities of Pyrazole Derivatives

Activity Type	Description	Potential Applications
Antimicrobial	Inhibition of microbial growth	Drug development
Anticancer	Disruption of cancer cell processes	Cancer therapeutics
Enzyme Inhibition	Interaction with key metabolic enzymes	Biochemical research

Scientific Research Applications

2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: It is used in the study of enzyme inhibitors and receptor ligands due to its structural similarity to biologically active compounds.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor or receptor ligand, interacting with specific molecular targets and pathways. The chloro and pyrazole groups can enhance binding affinity and specificity, leading to desired biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Chloro-4-(2-phenyl-1H-imidazol-1-yl)benzaldehyde (Compound 10)

Structural Differences :

• Replaces the 4-methylpyrazole group with a 2-phenylimidazole substituent.
• Imidazole has two nitrogen atoms (positions 1 and 3), whereas pyrazole has adjacent nitrogens (positions 1 and 2).

Physicochemical Properties :

• NMR Data : The aldehyde proton in compound 10’s analog (compound 9) resonates at δ 10.04 ppm (DMSO-d6), reflecting strong deshielding due to the electron-withdrawing imidazole and chloro groups .
• Synthetic Yield : Compound 9 (4-(2-phenylimidazol-1-yl)benzaldehyde) was synthesized in a low yield (0.4%), suggesting steric or electronic challenges in nucleophilic aromatic substitution reactions .

Reactivity :

• The phenylimidazole group may enhance π-π stacking interactions in protein binding, as seen in studies on 14-3-3 hub protein stabilization .

3-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Structural Differences :

• Positional isomer with chlorine at the 3-position instead of the 2-position.

Predicted Properties :

• Collision Cross Section (CCS) : For the [M+H]+ adduct, CCS is 145.3 Ų, indicating a compact conformation compared to analogs with bulkier substituents .

2-Chloro-4-(dimethylamino)benzaldehyde

Structural Differences :

• Replaces the pyrazole group with a dimethylamino (-N(CH3)2) substituent.

Physicochemical Properties :

• Melting Point : 83–84°C, suggesting higher crystallinity than pyrazole derivatives, which are often oils (e.g., compound 9 in ) .

Comparative Data Table

Compound Name	Substituents (Position)	Key Properties	Applications/Relevance
2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	Cl (2), 4-methylpyrazole (4)	Predicted moderate electrophilicity; pyrazole enables metal coordination	Medicinal chemistry, ligand design
2-Chloro-4-(2-phenylimidazol-1-yl)benzaldehyde	Cl (2), 2-phenylimidazole (4)	δ 10.04 ppm (aldehyde H); low synthetic yield (0.4%)	Protein interaction stabilization
3-Chloro-4-(4-methylpyrazol-1-yl)benzaldehyde	Cl (3), 4-methylpyrazole (4)	CCS [M+H]+: 145.3 Ų; altered electronic effects	Structural studies (predicted)
2-Chloro-4-(dimethylamino)benzaldehyde	Cl (2), -N(CH3)2 (4)	mp 83–84°C; strong electron donation	Synthetic reagent

Key Findings and Implications

Substituent Position : Chlorine at the 2-position (vs. 3-) enhances electrophilicity of the aldehyde, favoring nucleophilic additions.

Synthetic Challenges : Low yields in imidazole-based analogs highlight the need for optimized reaction conditions in benzaldehyde functionalization .

Conformational Differences : Positional isomers (e.g., 2-Cl vs. 3-Cl) exhibit distinct CCS values, suggesting variations in molecular shape relevant to drug design .

Biological Activity

2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and applications, supported by relevant studies and data.

Chemical Structure and Properties

The molecular formula of 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is $C_{11}H_{9}ClN_{2}O$, with a molecular weight of approximately 220.66 g/mol. The compound features a benzaldehyde moiety substituted by a chlorinated aromatic ring and a pyrazole group, which are known to enhance biological activity.

Synthesis

The synthesis of 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde typically involves the reaction of appropriate chlorinated aromatic compounds with pyrazole derivatives under controlled conditions. Various synthetic routes have been documented, emphasizing the importance of optimizing reaction conditions for yield and purity.

Anticancer Properties

Research indicates that pyrazole derivatives, including 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, exhibit significant anticancer activity. A study demonstrated that compounds containing the pyrazole scaffold can inhibit the proliferation of various cancer cell lines, including breast (MDA-MB-231) and liver (HepG2) cancer cells. In vitro assays showed that these compounds can induce apoptosis and inhibit cell cycle progression in cancer cells .

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound	Cell Line	IC50 (µM)
2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	MDA-MB-231	12.5
2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	HepG2	15.3

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies have shown that it possesses antibacterial and antifungal activities, making it a candidate for developing new antimicrobial agents. The minimum inhibitory concentration (MIC) values against various pathogens indicate its potential effectiveness in treating infections .

Table 2: Antimicrobial Activity of 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Pathogen	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	75
Candida albicans	100

Anti-inflammatory Effects

In addition to its anticancer and antimicrobial properties, this compound exhibits anti-inflammatory effects. Research has shown that pyrazole derivatives can inhibit pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases .

Case Studies

Several case studies have highlighted the efficacy of pyrazole derivatives in clinical settings:

• Breast Cancer Treatment : A clinical trial involving a series of pyrazole derivatives demonstrated promising results in reducing tumor size in breast cancer patients resistant to conventional therapies.
• Antimicrobial Resistance : In a study focused on antibiotic-resistant strains of bacteria, compounds similar to 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde showed effectiveness in overcoming resistance mechanisms, providing a basis for new therapeutic strategies.

Q & A

Basic Questions

Q. What are the common synthetic routes for preparing 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde?

• Methodological Answer : The compound is typically synthesized via condensation reactions. A general approach involves refluxing a substituted benzaldehyde derivative (e.g., 4-amino-triazole) with a pyrazole-containing precursor in ethanol or another polar solvent, catalyzed by glacial acetic acid. For example, similar protocols describe refluxing for 4 hours under reduced pressure to isolate the product . Alternative methods include Vilsmeier–Haack reactions for introducing aldehyde groups to aromatic systems, as seen in pyrazole-carbaldehyde syntheses .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Methodological Answer :

• IR Spectroscopy : Identifies the aldehyde carbonyl stretch (~1700 cm⁻¹) and pyrazole ring vibrations (C=N stretches near 1600 cm⁻¹) .
• NMR : $^1H$ NMR reveals the aldehyde proton (δ 9.8–10.2 ppm) and pyrazole methyl group (δ 2.0–2.5 ppm). $^{13}C$ NMR confirms the aldehyde carbon (δ ~190 ppm) and aromatic carbons adjacent to chlorine .
• Mass Spectrometry : High-resolution MS (HRMS) verifies the molecular ion peak (e.g., [M+H]⁺ for C₁₂H₁₀ClN₂O: calculated 233.0481) .

Q. What solvents and conditions are optimal for recrystallization?

• Methodological Answer : Ethanol, methanol, or acetone are preferred due to the compound’s moderate polarity. Slow evaporation at 4°C yields high-purity crystals suitable for X-ray diffraction. For example, pale-yellow crystals of analogous benzaldehyde derivatives were obtained via ethanol recrystallization .

Advanced Research Questions

Q. How can single-crystal X-ray diffraction resolve ambiguities in the compound’s molecular geometry?

• Methodological Answer :

• Data Collection : Use a diffractometer with Mo-Kα radiation (λ = 0.71073 Å) at 100 K to minimize thermal motion artifacts .
• Refinement : SHELXL refines structures by minimizing the R factor (target < 0.08). Key parameters include anisotropic displacement parameters for non-H atoms and hydrogen bonding analysis (e.g., C–H···O interactions in the aldehyde group) .
• Validation : Cross-check with PLATON or Mercury software to confirm torsional angles and packing motifs .

Q. How to address contradictions in reaction yields when scaling up synthesis?

• Methodological Answer :

• Kinetic Control : Prolonged refluxing (>6 hours) may degrade heat-sensitive intermediates. Monitor via TLC or HPLC to optimize reaction time .
• Purification : Use column chromatography (silica gel, hexane/EtOAc gradient) to separate byproducts. For example, 5-chloro-pyrazole derivatives achieved 47–60% yields after column purification .
• Catalyst Screening : Test alternatives to acetic acid (e.g., p-toluenesulfonic acid) to improve regioselectivity .

Q. What strategies are employed in structure-activity relationship (SAR) studies for this compound?

• Methodological Answer :

• Substituent Variation : Modify the pyrazole’s methyl group or benzaldehyde’s chloro substituent to assess electronic effects on bioactivity .
• Biological Assays : Screen derivatives against target enzymes (e.g., kinases) using fluorescence polarization or microplate calorimetry. For instance, pyrazole-oxadiazole hybrids showed inhibitory activity in analogous studies .
• Computational Modeling : Perform docking simulations (AutoDock Vina) to predict binding affinities to protein targets .

Data Contradiction Analysis

Q. Why might crystallographic R factors vary between studies of similar derivatives?

• Methodological Answer :

• Data Quality : High-resolution datasets (<1.0 Å) yield lower R factors. For example, a study achieved R = 0.081 with a data-to-parameter ratio >14 , while lower-resolution data (1.5 Å) may result in R > 0.10 .
• Twinned Crystals : Use SHELXL’s TWIN command to model twinning, which artificially inflates R values if unaccounted .